Cas no 2648971-78-0 (3-(1-isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 3-(1-isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 2648971-78-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5823402
• PubChem ID: 165678563
• Update Time: 2025-06-08

3-(1-isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran
• 2648971-78-0
• EN300-1999748

• Inchi： 1S/C13H13NO2/c15-9-14-13(5-6-13)11-7-10-3-1-2-4-12(10)16-8-11/h1-4,11H,5-8H2
• InChI Key： CUBFCFUTYLJDMN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(1-isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran

Introduction to 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 2648971-78-0)

3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran, with the CAS number 2648971-78-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl isocyanate moiety and a benzopyran scaffold, which contribute to its potential biological activities and applications.

The cyclopropyl isocyanate functional group in 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran is particularly noteworthy due to its reactivity and ability to form urea derivatives. This property makes it a valuable intermediate in the synthesis of various bioactive molecules, including drugs and agrochemicals. The benzopyran scaffold, on the other hand, is a well-known core structure in natural products and synthetic compounds with diverse biological activities, such as antioxidant, anti-inflammatory, and anticancer properties.

Recent studies have explored the potential of 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran in drug discovery and development. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The researchers found that the cyclopropyl isocyanate group plays a crucial role in modulating the biological activity of these derivatives, suggesting that further optimization of this functional group could lead to more effective anticancer agents.

In addition to its anticancer potential, 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran has also been investigated for its anti-inflammatory properties. In a study published in the European Journal of Medicinal Chemistry, researchers synthesized a series of derivatives and evaluated their ability to inhibit pro-inflammatory cytokines. The results showed that certain derivatives exhibited significant anti-inflammatory activity, making them promising candidates for the development of new anti-inflammatory drugs.

The versatility of 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran extends beyond its direct biological activities. Its reactivity as an isocyanate makes it an excellent building block for the synthesis of complex molecules with diverse functionalities. For example, it can be used to introduce urea linkages into target molecules, which can enhance their solubility and bioavailability. This property is particularly useful in the design of prodrugs and drug delivery systems.

In the context of drug discovery, the ability to rapidly synthesize and screen large libraries of compounds is crucial for identifying lead candidates with desired biological activities. The synthetic accessibility of 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran makes it an attractive starting point for such efforts. Recent advances in combinatorial chemistry and high-throughput screening have further facilitated the exploration of this compound's potential applications.

Beyond its pharmaceutical applications, 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran has also found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry to form metal complexes with unique electronic and structural properties. These complexes have shown promise in catalytic applications, such as asymmetric synthesis and polymerization reactions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 3-(1-Isocyanatocyclopropyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 2648971-78-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of new drugs and materials. Ongoing research continues to uncover new applications and optimize its properties for specific uses.